Cas no 1361846-71-0 (5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid)

• Product Name: 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361846-71-0
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926141
• Update Time: 2025-10-30

5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-9-2-1-7(3-10(9)15)12-4-8(5-13(18)19)11(16)6-17-12/h1-4,6H,5H2,(H,18,19)
• InChI Key： ZDRQJNUQBVMXRD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1CC(=O)O)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid

Introduction to 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361846-71-0) and Its Emerging Applications in Chemical Biology

5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid, identified by the chemical formula CAS No. 1361846-71-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its chlorinated pyridine and acetic acid moieties, exhibits a unique structural framework that makes it a valuable scaffold for developing novel bioactive molecules. The presence of multiple halogen atoms enhances its reactivity, making it a versatile intermediate in synthetic chemistry and drug discovery.

The 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid molecule possesses a dichlorophenyl group attached to the pyridine ring, which is a common pharmacophore in medicinal chemistry. This structural feature contributes to its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the development of therapeutic agents. The acetic acid side chain further extends its potential applications, allowing for modifications that can enhance pharmacokinetic properties and target specificity.

In recent years, the compound has been extensively studied for its potential in modulating various biological pathways. One of the most notable areas of research involves its role in anticancer therapy. Studies have demonstrated that derivatives of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid can inhibit the activity of key enzymes involved in tumor proliferation and survival. For instance, research published in peer-reviewed journals has highlighted its efficacy in targeting tyrosine kinases, which are overexpressed in many cancer types. The dichlorophenyl moiety is particularly crucial in these interactions, as it allows for strong binding to the ATP-binding site of these kinases.

Additionally, the 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid scaffold has been explored for its antimicrobial properties. Emerging evidence suggests that certain derivatives exhibit potent activity against resistant bacterial strains. This is attributed to their ability to disrupt bacterial cell wall synthesis and membrane integrity. The chlorinated aromatic rings play a pivotal role in this mechanism by interfering with essential bacterial enzymes and metabolic pathways. Such findings are particularly relevant in the context of rising antibiotic resistance globally.

The compound's versatility also extends to neuropharmacology. Researchers have investigated its potential as a precursor for developing agents that modulate neurotransmitter systems. For example, modifications of the 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid structure have led to compounds with demonstrated effects on serotonin and dopamine receptors. These findings are significant given the importance of these neurotransmitters in regulating mood, cognition, and pain perception. The acetic acid moiety provides a handle for further chemical modifications aimed at optimizing receptor selectivity and reducing side effects.

In the realm of drug discovery, the 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid molecule serves as an excellent starting point for structure-based drug design. Computational modeling studies have been instrumental in understanding its interactions with biological targets at an atomic level. These studies not only aid in rationalizing its biological activity but also guide the design of more potent analogs with improved pharmacological profiles. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and identifying promising derivatives.

The synthetic chemistry associated with 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid is equally fascinating. The compound's synthesis involves multi-step reactions that showcase the ingenuity of organic chemists in constructing complex molecular architectures. Key steps include chlorination reactions at specific positions on the phenyl ring and functional group transformations to introduce the acetic acid moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, aligning with global efforts towards green chemistry principles.

Recent advances in biocatalysis have also been leveraged to modify 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid derivatives using engineered enzymes. These biocatalytic approaches offer advantages such as milder reaction conditions, higher selectivity, and reduced environmental impact compared to traditional chemical synthesis methods. Such innovations are critical for producing complex drug candidates with minimal waste generation and energy consumption.

The pharmaceutical industry has taken notice of these developments, with several companies investing in programs aimed at exploiting the potential of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid derivatives. Early-stage clinical trials are underway for several lead compounds derived from this scaffold, demonstrating their translational potential into therapeutic agents. These trials focus on evaluating safety profiles and preliminary efficacy data for conditions ranging from cancer to inflammatory disorders.

The future prospects for 5-Chloro-2-(3,4-dichlorophenyl)pyridine-4-acetic acid are bright, driven by ongoing research efforts and technological advancements in synthetic biology and drug discovery platforms. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute novel therapeutic solutions. Collaborative efforts between academia and industry will be essential in translating laboratory findings into tangible benefits for patients worldwide.